Cas no 1207016-86-1 (N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide)

• Product Name: N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide
• CAS No: 1207016-86-1
• MF: C₁₆H₁₇N₅O₃
• MW: 327.337882757187
• CID: 5855802
• PubChem ID: 135879860
• Update Time: 2025-06-08

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-ethyl-4-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]propanamide
• N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide
• 1207016-86-1
• SR-01000921989-1
• F5297-0162
• SR-01000921989
• N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]propanamide
• AKOS024505398
• N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)propionamide

• Inchi： 1S/C16H17N5O3/c1-3-10-8-15(23)19-16(17-10)21-13(18-14(22)4-2)9-11(20-21)12-6-5-7-24-12/h5-9H,3-4H2,1-2H3,(H,18,22)(H,17,19,23)
• InChI Key： DJUPBLMGNORTSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CC=CO2)=NN1C1NC(CC)=CC(=O)N=1)(=O)CC

Computed Properties

• Exact Mass: 327.13313942g/mol
• Monoisotopic Mass: 327.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide (CAS No. 1207016-86-1): An Overview of Its Structure, Properties, and Potential Applications

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide (CAS No. 1207016-86-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a pyrazole ring, a furan ring, and a pyrimidine moiety. The combination of these structural elements imparts distinct chemical and biological properties that make it an interesting candidate for further investigation.

The chemical structure of N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide can be described as follows: the central core is a pyrazole ring, which is substituted at the 3-position with a furan ring and at the 5-position with an amide group. The pyrimidine moiety is attached to the pyrazole ring via an ethyl group at the 4-position. This intricate arrangement of functional groups provides a rich platform for exploring its interactions with biological systems.

Recent studies have highlighted the potential of N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl]propanamide in various therapeutic areas. One notable application is in the field of anti-inflammatory drugs. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This property makes it a promising candidate for the development of new anti-inflammatory agents.

Another area of interest is its potential as an anticancer agent. Studies have demonstrated that N-[1-(4-ethyl-6-o xo -1 , 6 -d i hyd r op y ri mi d i n - 2 - y l ) - 3 -( f u r an - 2 - y l ) - 1 H - p y r az o l - 5 - y l ] p r o p an am i d e can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cell survival and proliferation. This mechanism of action suggests that it could be developed into a novel therapeutic agent for cancer treatment.

In addition to its therapeutic potential, N-[1-(4-e th yl - 6 - ox o - 1 , 6 - di hy dr op y ri mi d i n - 2 - y l ) - 3 -( f u r an - 2 - y l ) - 1 H - p y ra z ol - 5 - y l ] p ro pan am id e has also been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug candidates. These properties make it suitable for further optimization and clinical evaluation.

The synthesis of N-[1-(4-e th yl - 6 - ox o - 1 , 6 - di hy dr op y ri mi d i n - 2 - y l ) - 3 -( f u r an - 2 - y l ) - 1 H - p y ra z ol - 5 - y l ] p ro pan am id e has been reported using various methodologies. One common approach involves the reaction of a furan-substituted pyrazole derivative with an appropriate pyrimidine intermediate. The synthetic route is designed to ensure high yields and purity, which are critical for downstream applications such as drug development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-[1-(4-e th yl - 6-o xo-i ,6-d ih yr op yi md i n-i ,i h-i f u ran-i ,i h-i p yr az ol-i ,i h-i pr op ani md ei). Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future clinical trials.

In conclusion, N-[1-(4-e th yl-i ,i-o xoi i ,i-di hy dr op yi md i ni ,i-h-i f u ran-i ,i-h-i p yr az ol-i ,i-h-i pr op ani md ei) (CAS No. 1207016-86-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and insights will emerge, contributing to advancements in medicinal chemistry and pharmaceutical science.